Cas no 743440-24-6 (2-(Piperazin-1-ylsulfonyl)benzonitrile)
2-(Piperazin-1-ylsulfonyl)benzonitrile is a versatile heterocyclic compound featuring a benzonitrile core substituted with a piperazinylsulfonyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The piperazine moiety enhances solubility and bioavailability, while the sulfonyl group offers stability and functionalization potential. Its benzonitrile component provides a handle for further derivatization, enabling applications in medicinal chemistry, particularly in the development of kinase inhibitors and CNS-targeting agents. The compound's well-defined synthetic pathway and high purity make it suitable for research and industrial-scale production. Its balanced physicochemical properties contribute to its utility in drug discovery and fine chemical synthesis.
743440-24-6 structure
Product Name:2-(Piperazin-1-ylsulfonyl)benzonitrile
CAS No:743440-24-6
MF:C11H13N3O2S
MW:251.304820775986
CID:1071060
PubChem ID:2106582
Update Time:2025-05-28
2-(Piperazin-1-ylsulfonyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Piperazin-1-ylsulfonyl)benzonitrile
- 2-piperazin-1-ylsulfonylbenzonitrile
- 2-(piperazine-1-sulfonyl)benzonitrile
- EN300-09048
- HMS1756M07
- SR-01000050364-1
- 743440-24-6
- MFCD05262730
- TS-00795
- CS-0221396
- SR-01000050364
- AKOS008024052
- AB00723212-01
- Z55992957
- 2-(1-Piperazinylsulfonyl)benzonitrile
- G30996
- DB-181066
-
- MDL: MFCD05262730
- Inchi: 1S/C11H13N3O2S/c12-9-10-3-1-2-4-11(10)17(15,16)14-7-5-13-6-8-14/h1-4,13H,5-8H2
- InChI Key: GLLOIWSZCWBVFZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C#N)(N1CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 251.073
- Monoisotopic Mass: 251.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 81.6Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 169-171 °C
- Boiling Point: 459.9±55.0 °C at 760 mmHg
- Flash Point: 231.9±31.5 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2-(Piperazin-1-ylsulfonyl)benzonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(Piperazin-1-ylsulfonyl)benzonitrile Pricemore >>
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2-(Piperazin-1-ylsulfonyl)benzonitrile Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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